![molecular formula C18H18N4O B6454661 2-cyclopropyl-N-(3,4-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide CAS No. 2549017-07-2](/img/structure/B6454661.png)
2-cyclopropyl-N-(3,4-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazo[1,2-b]pyridazine is a type of heterocyclic compound . It’s a class of compounds containing a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms, fused to an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms . The specific compound you mentioned also has a carboxamide group, a cyclopropyl group, and a 3,4-dimethylphenyl group attached to it.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the imidazo[1,2-b]pyridazine core, with the various substituents attached at specific positions. The exact structure would need to be confirmed using techniques such as NMR spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Generally, compounds of this type are expected to have moderate polarity due to the presence of the polar carboxamide group and the aromatic rings. They might also exhibit tautomeric behavior due to the presence of the imidazole ring .Scientific Research Applications
2-cyclopropyl-N-(3,4-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide has been studied for its potential applications in scientific research. It has been found to be a useful tool for the synthesis of other compounds, such as pyridazines and imidazoles, and has been used in the synthesis of novel drugs. This compound has also been studied for its potential applications in biochemistry, as it has been found to inhibit the activity of certain enzymes.
Mechanism of Action
Target of Action
The primary target of 2-cyclopropyl-N-(3,4-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide is Interleukin-17A (IL-17A) . IL-17A is a major pathological cytokine secreted from Th17 cells . It plays a key role in chronic inflammation and is a major driver of tissue damage .
Mode of Action
This compound acts as an inhibitor of IL-17A . IL-17A may act as a homodimer or a heterodimer to signal through the IL-17 receptor (IL-17R), which is a heterodimer formed by the IL-17RA and IL-17RC subunits . By inhibiting IL-17A, this compound can reduce the pro-inflammatory responses that IL-17A induces .
Biochemical Pathways
The inhibition of IL-17A affects the IL-23/IL-17 axis , which is critical to the pathogenesis of psoriatic disease . By disrupting this axis, the compound can help to reduce the symptoms of diseases like psoriasis, rheumatoid arthritis, and multiple sclerosis .
Result of Action
By inhibiting IL-17A, this compound can help to reduce inflammation and tissue damage . This can lead to improvements in skin and joint symptoms in patients with moderate-to-severe psoriasis and psoriatic arthritis .
Advantages and Limitations for Lab Experiments
The use of 2-cyclopropyl-N-(3,4-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide in lab experiments has a number of advantages. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Furthermore, it is a relatively stable compound, which makes it a good choice for long-term experiments. On the other hand, this compound is a relatively new compound, and its effects are not yet fully understood. As such, there is still a need for further research to fully understand its potential applications.
Future Directions
There are a number of potential future directions for research into 2-cyclopropyl-N-(3,4-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide. One potential direction is to further explore its potential applications in drug discovery. Additionally, further research into its mechanism of action and its biochemical and physiological effects could lead to the development of new therapeutic treatments. Finally, further research into its synthesis and its stability could lead to the development of new methods of synthesis and new ways to stabilize the compound.
Synthesis Methods
2-cyclopropyl-N-(3,4-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide can be synthesized from commercially available compounds through a series of steps. The starting materials are 3,4-dimethylphenyl isocyanide and cyclopropyl bromide, which are reacted in the presence of a base such as sodium hydroxide. This reaction forms a cyclopropyl imidazo[1,2-b]pyridazine, which is then reacted with ethyl chloroformate to form the desired compound.
Properties
IUPAC Name |
2-cyclopropyl-N-(3,4-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O/c1-11-3-6-14(9-12(11)2)19-18(23)15-7-8-17-20-16(13-4-5-13)10-22(17)21-15/h3,6-10,13H,4-5H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYLIKKZIURVAAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=NN3C=C(N=C3C=C2)C4CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.